Cas no 1823506-23-5 (2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1823506-23-5
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD28155391
• CID: 4777368
• Update Time: 2026-02-27

2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
• NE64097
• SB34548
• 2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid t-butyl ester

• MDL： MFCD28155391
• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(16)13-6-5-9(14)8(13)7-10(15)17-4/h8H,5-7H2,1-4H3
• InChI Key： ICFRRXXRVFQEGV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1CC(=O)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 358
• XLogP3: 0.5
• Topological Polar Surface Area: 72.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 347.2±27.0 °C at 760 mmHg
• Flash Point: 163.8±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester

2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester

The compound with CAS No. 1823506-23-5, known as 2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester, is a highly specialized organic compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a methoxycarbonylmethyl group and a tert-butyl ester moiety. The tert-butyl ester group is particularly notable for its stability and reactivity in various chemical reactions.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of bioactive compounds. The 3-oxo-pyrrolidine core of this compound has been shown to exhibit interesting pharmacological properties, making it a valuable intermediate in the synthesis of potential drug candidates. Researchers have explored the use of this compound in the creation of peptide mimetics and other bioactive molecules, leveraging its structural versatility.

The synthesis of 2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester involves a series of carefully controlled reactions, including alkylation, oxidation, and esterification steps. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process. This has been particularly important in ensuring the compound's purity and consistency for downstream applications.

In terms of applications, this compound has found significant use in the pharmaceutical industry as an intermediate in the synthesis of complex molecules. Its ability to undergo various functional group transformations makes it an ideal building block for constructing multi-functional drug candidates. Recent research has also explored its potential as a precursor for the development of anti-inflammatory agents and neuroprotective drugs, further underscoring its importance in medicinal chemistry.

One of the most promising areas of research involving this compound is its role in enzyme inhibition studies. Scientists have investigated its ability to inhibit key enzymes involved in disease pathways, such as proteases and kinases. These studies have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications.

Moreover, the tert-butyl ester group present in this compound has been shown to enhance its solubility and bioavailability when used as an intermediate in drug delivery systems. This property has made it a popular choice in the development of orally administered medications, where efficient absorption is critical.

In conclusion, 2-Methoxycarbonylmethyl-3-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1823506-23-5) is a versatile and valuable compound with wide-ranging applications in organic synthesis and pharmaceutical research. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in the development of innovative therapeutic agents.